Cas no 1806394-43-3 (1-Bromo-1-(3-ethoxy-4-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-ethoxy-4-nitrophenyl)propan-2-one
• CAS No: 1806394-43-3
• MF: C₁₁H₁₂BrNO₄
• MW: 302.121282577515
• CID: 4980075
• Update Time: 2025-06-12

1-Bromo-1-(3-ethoxy-4-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-ethoxy-4-nitrophenyl)propan-2-one

• Inchi： 1S/C11H12BrNO4/c1-3-17-10-6-8(11(12)7(2)14)4-5-9(10)13(15)16/h4-6,11H,3H2,1-2H3
• InChI Key： SVZHHBNSSKPVFN-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(C=1)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1

Additional information on 1-Bromo-1-(3-ethoxy-4-nitrophenyl)propan-2-one

1-Bromo-1-(3-ethoxy-4-nitrophenyl)propan-2-one (CAS No. 1806394-43-3): An Overview

1-Bromo-1-(3-ethoxy-4-nitrophenyl)propan-2-one (CAS No. 1806394-43-3) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its unique molecular structure, which includes a bromine atom, an ethoxy group, and a nitrophenyl moiety. These functional groups contribute to its reactivity and versatility, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 1-Bromo-1-(3-ethoxy-4-nitrophenyl)propan-2-one is C₁₂H₁₂BrNO₄. Its molecular weight is approximately 290.13 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as ethyl 4-nitrobenzoate and bromoacetyl bromide. The synthesis process involves several steps, including substitution reactions and condensation reactions, which are carefully controlled to ensure high yields and purity.

In the field of pharmaceutical research, 1-Bromo-1-(3-ethoxy-4-nitrophenyl)propan-2-one has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential as a building block for the synthesis of compounds with anti-inflammatory, anti-cancer, and anti-viral properties. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest that 1-Bromo-1-(3-ethoxy-4-nitrophenyl)propan-2-one could be a valuable starting point for the development of new therapeutic agents.

Beyond pharmaceutical applications, 1-Bromo-1-(3-ethoxy-4-nitrophenyl)propan-2-one has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of functional materials with applications in electronics and energy storage. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a precursor for the preparation of conductive polymers and organic semiconductors. These materials have shown promising performance in devices such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).

The reactivity of 1-Bromo-1-(3-ethoxy-4-nitrophenyl)propan-2-one is another key aspect that contributes to its value as a synthetic intermediate. The presence of the bromine atom allows for various substitution reactions, while the nitro group can be reduced to an amino group under appropriate conditions. This versatility enables chemists to tailor the properties of the final product by introducing different functional groups or modifying existing ones. For instance, the reduction of the nitro group to an amino group can lead to compounds with enhanced solubility or improved biological activity.

In terms of safety and handling, it is important to note that 1-Bromo-1-(3-ethoxy-4-nitrophenyl)propan-2-one, like many other organic compounds, should be handled with care. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn during handling to prevent skin contact and inhalation. Additionally, it is recommended to work with this compound in a well-ventilated area or under a fume hood to minimize exposure risks.

The physical properties of 1-Bromo-1-(3-ethoxy-4-nitrophenyl)propan-2-one, such as its melting point and solubility, are also important considerations for its use in various applications. The compound typically appears as a white or off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. Its melting point ranges from 75°C to 80°C, depending on the purity and crystallinity of the sample.

In conclusion, 1-Bromo-1-(3-ethoxy-4-nitrophenyl)propan-2-one (CAS No. 1806394-43-3) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique molecular structure and reactivity make it an attractive intermediate for the development of novel drugs and functional materials. As research in these areas continues to advance, it is likely that new applications for this compound will be discovered, further highlighting its importance in modern chemistry.